Oleic Acid-2,6-diisopropylanilide
Oleic Acid-2,6-diisopropylanilide
AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleic acid-2,6-diisopropylanilide is an inhibitor of acylCoA:cholesterol acyltransferase with an IC50 of 7 nM. When co-administered to rabbits or rats fed a high fat, high cholesterol diet, oleic acid-2,6-diisopropylanilide decreased low density lipoproteins and elevated high density lipoprotein levels when administered at 0.05%.
Brand Name:
Vulcanchem
CAS No.:
140112-65-8
VCID:
VC0173205
InChI:
InChI=1S/C30H51NO/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(32)31-30-27(25(2)3)22-21-23-28(30)26(4)5/h13-14,21-23,25-26H,6-12,15-20,24H2,1-5H3,(H,31,32)/b14-13-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NC1=C(C=CC=C1C(C)C)C(C)C
Molecular Formula:
C30H51NO
Molecular Weight:
441.744
Oleic Acid-2,6-diisopropylanilide
CAS No.: 140112-65-8
Main Products
VCID: VC0173205
Molecular Formula: C30H51NO
Molecular Weight: 441.744
| CAS No. | 140112-65-8 |
|---|---|
| Product Name | Oleic Acid-2,6-diisopropylanilide |
| Molecular Formula | C30H51NO |
| Molecular Weight | 441.744 |
| IUPAC Name | (Z)-N-[2,6-di(propan-2-yl)phenyl]octadec-9-enamide |
| Standard InChI | InChI=1S/C30H51NO/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(32)31-30-27(25(2)3)22-21-23-28(30)26(4)5/h13-14,21-23,25-26H,6-12,15-20,24H2,1-5H3,(H,31,32)/b14-13- |
| Standard InChIKey | KIULGBCXKSTGQP-YPKPFQOOSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)NC1=C(C=CC=C1C(C)C)C(C)C |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleic acid-2,6-diisopropylanilide is an inhibitor of acylCoA:cholesterol acyltransferase with an IC50 of 7 nM. When co-administered to rabbits or rats fed a high fat, high cholesterol diet, oleic acid-2,6-diisopropylanilide decreased low density lipoproteins and elevated high density lipoprotein levels when administered at 0.05%. |
| Synonyms | N-[2,6-bis(1-methylethyl)phenyl]-9Z-octadecenamide |
| PubChem Compound | 91885970 |
| Last Modified | Nov 11 2021 |
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